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Compound of Interest

4-(Chloromethyl)-5-methyl-1-trityl-
Compound Name:
1H-imidazole

Cat. No.: B181660

Disclaimer: This document provides safety and handling information for 4-(Chloromethyl)-1-
trityl-1H-imidazole (CAS No. 103057-10-9). The user-specified compound "4-
(Chloromethyl)-5-methyl-1-trityl-1H-imidazole" is a close derivative. While the safety and
handling procedures are expected to be very similar due to the shared functional groups, users
must consult the specific Safety Data Sheet (SDS) provided by their supplier for the exact
compound being used.

This guide is intended for researchers, scientists, and drug development professionals familiar
with handling chemical reagents. It synthesizes available data on the safe handling, storage,
emergency procedures, and disposal of 4-(Chloromethyl)-1-trityl-1H-imidazole.

Chemical Identification and Physical Properties

This section outlines the key identifiers and physical characteristics of the compound.
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Property Value Reference
CAS Number 103057-10-9 [11[2]
Molecular Formula C23H19CIN2 [1][2]
Molecular Weight 358.86 g/mol [11[2]
Appearance Solid [1]

InChi Key ADCUCAMWCWNHJA- (2]

UHFFFAOYSA-N

Flash Point Not applicable

[1]

Hazard Identification and Classification

The compound is classified as hazardous. The following table summarizes its GHS

classification.[1][2]

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/syx00348
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Chloromethyl_-1-trityl-1H-imidazole
https://www.sigmaaldrich.com/HK/zh/product/aldrich/syx00348
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Chloromethyl_-1-trityl-1H-imidazole
https://www.sigmaaldrich.com/HK/zh/product/aldrich/syx00348
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Chloromethyl_-1-trityl-1H-imidazole
https://www.sigmaaldrich.com/HK/zh/product/aldrich/syx00348
https://www.sigmaaldrich.com/HK/zh/product/aldrich/syx00348
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Chloromethyl_-1-trityl-1H-imidazole
https://www.sigmaaldrich.com/HK/zh/product/aldrich/syx00348
https://www.sigmaaldrich.com/HK/zh/product/aldrich/syx00348
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Chloromethyl_-1-trityl-1H-imidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Category Information Reference
Pictogram GHSO05 (Corrosion) [1]
Signal Word Danger [1]

Hazard Statements

H318: Causes serious eye

[1]

damage.
H315: Causes skin irritation. 2]
(Reported by 50% of sources)
H335: May cause respiratory
irritation. (Reported by 50% of [2]

sources)

Precautionary Statements

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

[1]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]3]

Safe Handling and Storage

Proper handling and storage are critical to ensure personnel safety and maintain the integrity of

the compound.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

» Ventilation: Handle the product in a well-ventilated area. For procedures that may generate

dust, use a chemical fume hood.[3][4]

o Eyewash Stations: Ensure that eyewash stations and safety showers are located close to the

workstation.[4][5]
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o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[6][7]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

[7]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[7]

3.2. General Handling Workflow

The following workflow outlines the standard procedure for safely handling the chemical in a
laboratory setting.
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Figure 1: Standard workflow for handling 4-(Chloromethyl)-1-trityl-1H-imidazole.
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3.3. Storage Conditions
o Store in a dry, cool, and well-ventilated place.[3][4]
o Keep the container tightly closed to prevent moisture contact.[3][4]

o Store in a corrosives area, away from incompatible materials such as strong oxidizing
agents, bases, and water.[3][5]

e The material is classified under Storage Class Code 11: Combustible Solids.[1]
Emergency Procedures

Immediate and appropriate action is required in case of accidental exposure or release.
4.1. First-Aid Measures

The following diagram details the initial response to different types of exposure. In all cases of
exposure, seek immediate medical attention.[3][5]
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Figure 2: First-aid decision workflow for different exposure routes.

4.2. Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[8]

e Special Hazards: Hazardous decomposition products formed under fire conditions may
include carbon oxides and nitrogen oxides (NOX).[8]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[6][8]

4.3. Accidental Release Measures
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In the event of a spill, follow the procedure outlined below.

Evacuate immediate area
and alert personnel.

Don appropriate PPE
(respirator, gloves, goggles).

Ensure adequate ventilation.

Prevent further leakage or spillage.
Do not let product enter drains.

Sweep up and shovel material.
Avoid generating dust.

Place spilled material in a suitable,
closed container for disposal.

Clean the affected area thoroughly.

Dispose of waste according to
regulations.

Click to download full resolution via product page
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Figure 3: Step-by-step procedure for responding to an accidental spill.

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[4] Dispose of contents and containers to an approved waste disposal plant in
accordance with local, regional, and national regulations.[5][6] Do not empty into drains.[4][9]

Toxicological Information

+ Eye Damage: The compound is classified as causing serious eye damage (H318).[1]
Contact can cause burns and irreversible injury.

o Skin Irritation: It is reported to cause skin irritation (H315).[2] Prolonged contact may lead to
burns.

o Respiratory Irritation: May cause respiratory tract irritation (H335).[2] Dust inhalation should
be avoided.

o Experimental Protocols: Detailed toxicological studies and experimental protocols for this
specific compound are not available in the public domain safety documents. The hazard
classifications are based on data from similar compounds and computational models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181660#4-chloromethyl-5-methyl-1-trityl-1h-
imidazole-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH55735&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC460030010&productDescription=4-CHLORO-1H-IMIDAZOLE%2C+9+1GR&vendorId=VN00032119&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/msds/Imidazole.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sial/792527
https://www.benchchem.com/product/b181660#4-chloromethyl-5-methyl-1-trityl-1h-imidazole-safety-and-handling
https://www.benchchem.com/product/b181660#4-chloromethyl-5-methyl-1-trityl-1h-imidazole-safety-and-handling
https://www.benchchem.com/product/b181660#4-chloromethyl-5-methyl-1-trityl-1h-imidazole-safety-and-handling
https://www.benchchem.com/product/b181660#4-chloromethyl-5-methyl-1-trityl-1h-imidazole-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181660?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

